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Compound of Interest

1-(4-Methylnaphthalen-1-
Compound Name:
yl)ethanone

cat. No.: B1581805

Overview and Chemical Identity

1-(4-Methylnaphthalen-1-yl)ethanone, registered under CAS number 28418-86-2, is an
aromatic ketone featuring a naphthalene core.[1] Also known by synonyms such as 4-Methyl-1-
acetonaphthone and 1-Acetyl-4-methylnaphthalene, this compound serves as a highly versatile
intermediate in various sectors of the chemical industry.[1][2] Its molecular structure, which
combines a rigid polycyclic aromatic system with a reactive ketone functional group, makes it a
valuable building block in organic synthesis. This guide provides a comprehensive technical
overview of its synthesis, characterization, applications, and handling protocols, designed for
professionals in research and development. The compound is typically a yellowish-white solid
and is recognized as a key intermediate in the production of pharmaceuticals, agrochemicals,
dyes, and pigments.[1]

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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